Phosphonic acid, (cyclopropylcarbonyl)-, diethyl ester

• CAS RN: 1489-91-4
• Molecular Formula: C8H15O4P
• Molecular Weight: 206.18 g/mol
• IUPAC Name: cyclopropyl(diethoxyphosphoryl)methanone
• InChI: InChI=1S/C8H15O4P/c1-3-11-13(10,12-4-2)8(9)7-5-6-7/h7H,3-6H2,1-2H3
• InChI Key: IOSOXYZYSATVMG-UHFFFAOYSA-N
• SMILES: CCOP(=O)(C(=O)C1CC1)OCC
• synonyms: Cyclopropylcarbonylphosphonic acid diethyl ester

Description

Phosphonic acid, (cyclopropylcarbonyl)-, diethyl ester is a chemical compound that has been widely used in scientific research for its unique properties. This compound is also known as diethyl (cyclopropylcarbonyl) phosphonate and is used in various fields of research, including organic chemistry, biochemistry, and pharmacology. In

Scientific Research Applications

Phosphonic acid, (cyclopropylcarbonyl)-, diethyl ester has been widely used in scientific research for its unique properties. This compound is a phosphonate ester that can act as a nucleophile in various reactions. It has been used in the synthesis of various organic compounds, including peptides, amino acids, and carbohydrates.

Mechanism Of Action

The mechanism of action of phosphonic acid, (cyclopropylcarbonyl)-, diethyl ester is not fully understood. However, it is believed that the compound can act as a nucleophile and participate in various chemical reactions. It can also act as a chelating agent and bind to metal ions.

Biochemical And Physiological Effects

Phosphonic acid, (cyclopropylcarbonyl)-, diethyl ester has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. It has also been shown to have antifungal and antibacterial properties.

Advantages And Limitations For Lab Experiments

One of the advantages of using phosphonic acid, (cyclopropylcarbonyl)-, diethyl ester in lab experiments is its unique properties. It can act as a nucleophile and participate in various chemical reactions, making it useful in the synthesis of various organic compounds. However, one of the limitations of using this compound is its toxicity. It can be harmful if ingested or inhaled and should be handled with care.

Future Directions

There are several future directions for the use of phosphonic acid, (cyclopropylcarbonyl)-, diethyl ester in scientific research. One direction is the development of new synthetic methods using this compound. Another direction is the study of its mechanism of action and its potential use as a therapeutic agent. Additionally, the compound could be investigated for its potential use in the development of new materials, such as polymers and coatings.
Conclusion:
Phosphonic acid, (cyclopropylcarbonyl)-, diethyl ester is a unique chemical compound that has been widely used in scientific research. It has several applications in organic chemistry, biochemistry, and pharmacology. Its mechanism of action and biochemical and physiological effects are still being studied. Despite its toxicity, the compound has several advantages in lab experiments and has several future directions for research.

Synthesis Methods

Phosphonic acid, (cyclopropylcarbonyl)-, diethyl ester can be synthesized through several methods, including the reaction of diethyl phosphite with cyclopropylcarbonyl chloride and the reaction of diethyl phosphite with cyclopropylcarboxylic acid. The reaction yields a white crystalline powder that can be purified through recrystallization.